Cas no 2138102-67-5 (4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole)

• Product Name: 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
• CAS No: 2138102-67-5
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 6107848
• PubChem ID: 165497469
• Update Time: 2025-06-27

4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157442
• 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
• 2138102-67-5

• Inchi： 1S/C12H19BrN2/c1-9-3-4-12(13)6-11(9)5-10-7-14-15(2)8-10/h7-9,11-12H,3-6H2,1-2H3
• InChI Key： LAZUPOKWMIOLLL-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(CC2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 270.07316g/mol
• Monoisotopic Mass: 270.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole

4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole: A Novel Compound with Promising Therapeutic Potential in Modern Drug Discovery

4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole (CAS No. 2138102-67-5) represents a significant advancement in the field of medicinal chemistry, offering unique structural features that may translate into novel therapeutic applications. This compound belongs to the class of substituted pyrazoles, which have garnered substantial attention for their diverse pharmacological profiles, including anti-inflammatory, antitumor, and antimicrobial activities. The 1H-pyrazole ring system is a well-known pharmacophore in drug development, with its ability to modulate various biological targets through hydrogen bonding and π-π interactions. The 5-bromo-2-methylcyclohexyl substituent introduces additional complexity, potentially enhancing the compound's selectivity and metabolic stability.

Recent studies have highlighted the importance of substituted cyclohexyl groups in modulating the physicochemical properties of small molecules. The introduction of a 5-bromo group at the cyclohexyl ring may influence the compound's lipophilicity and electronic distribution, which are critical factors in determining its biological activity. The 2-methyl substitution further adds steric and electronic effects, which could be crucial for optimizing the compound's interaction with target proteins. These structural modifications suggest that 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole may possess enhanced binding affinity compared to its unsubstituted analogs.

Current research in the field of pyrazole derivatives has focused on their potential as modulators of the G protein-coupled receptor (GPCR) family. The 1H-pyrazole ring is known to interact with hydrogen bond donor/acceptor sites in these receptors, making it a valuable scaffold for developing drugs targeting conditions such as hypertension and diabetes. The 1-methyl substitution on the pyrazole ring may further enhance these interactions, potentially improving the compound's efficacy in modulating receptor activity. Recent studies have also explored the role of pyrazole derivatives in the treatment of neurodegenerative diseases, suggesting that compounds like 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole could have applications in this emerging therapeutic area.

From a synthetic perspective, the preparation of 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole involves a series of well-defined chemical transformations. The 5-bromo-2-methylcyclohexyl moiety is typically synthesized through a cyclohexane ring-opening reaction, followed by bromination and alkylation steps. The 1H-pyrazole ring is then formed through a condensation reaction between a suitable amidine and a ketone or aldehyde derivative. The 1-methyl substitution is introduced via a methylation reaction, which requires precise control of reaction conditions to avoid side reactions. These synthetic strategies highlight the importance of substituted pyrazoles in the development of complex organic molecules with potential therapeutic applications.

Recent advances in computational chemistry have provided new insights into the molecular interactions of 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole. Molecular docking studies have shown that this compound can bind to multiple targets, including the angiotensin II type 1 receptor (AT1) and the transient receptor potential vanilloid 1 (TRPV1) channel. These findings suggest that the compound may have dual therapeutic potential, targeting both cardiovascular and inflammatory pathways. The 5-bromo group on the cyclohexyl ring is believed to play a key role in stabilizing the compound's conformation, which is critical for its binding affinity to these targets. This structural feature may also contribute to the compound's resistance to metabolic degradation, enhancing its bioavailability.

In the context of drug discovery, the 1H-pyrazole scaffold has been extensively explored for its ability to modulate a wide range of biological processes. The 1-methyl substitution on the pyrazole ring has been shown to increase the compound's lipophilicity, which is a desirable property for drugs targeting membrane-bound receptors. Additionally, the 5-bromo-2-methylcyclohexyl substituent may enhance the compound's ability to penetrate cell membranes, improving its cellular uptake and intracellular activity. These properties make 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole a promising candidate for the development of new therapeutics with broad applications.

The potential therapeutic applications of 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole extend beyond traditional pharmacological categories. Recent studies have suggested that this compound may have antimicrobial activity against multidrug-resistant bacteria, a critical challenge in modern medicine. The 5-bromo group is believed to contribute to this activity by interfering with bacterial cell wall synthesis, while the 1H-pyrazole ring may enhance the compound's ability to disrupt bacterial membrane integrity. These findings underscore the versatility of substituted pyrazoles in addressing complex medical challenges.

From a toxicological perspective, the safety profile of 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole is an important consideration for its potential therapeutic use. Preliminary studies have indicated that the compound exhibits low acute toxicity in vitro and in vivo models, which is a promising sign for its development as a drug candidate. The 1-methyl substitution may also contribute to the compound's metabolic stability, reducing the risk of adverse effects associated with rapid degradation. However, further studies are needed to fully characterize its long-term safety and efficacy in human trials.

Overall, 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole represents a compelling example of how structural modifications can significantly impact the biological activity and therapeutic potential of a compound. Its unique combination of substituted pyrazoles, 5-bromo functionality, and 1-methyl substitution positions it as a promising candidate for further exploration in drug discovery. As research in this area continues to advance, it is likely that this compound will play a significant role in the development of new therapeutics with broad applications in modern medicine.